1-isocyanatocyclohexane-1-carbonitrile
Overview
Description
1-Isocyanatocyclohexane-1-carbonitrile (1-ICN) is an organic compound which has been used in a variety of scientific research applications. It is a colorless liquid with a pungent smell, and is highly flammable. 1-ICN has been used in a number of different research fields, including organic synthesis, chemical biology, and drug discovery.
Scientific Research Applications
1-isocyanatocyclohexane-1-carbonitrile has been used in a variety of scientific research applications. It has been used to synthesize a number of organic compounds, including cyclic ureas, amines, and alcohols. It has also been used to synthesize a variety of heterocyclic compounds, such as pyridines, pyrroles, and indoles. In addition, 1-isocyanatocyclohexane-1-carbonitrile has been used in the synthesis of a variety of drug molecules, such as antimalarials, antibiotics, and antivirals.
Mechanism of Action
1-isocyanatocyclohexane-1-carbonitrile acts as a nucleophile in a variety of reactions. It can act as a nucleophile in the formation of cyclic ureas, amines, and alcohols, as well as in the formation of heterocyclic compounds, such as pyridines, pyrroles, and indoles. In addition, 1-isocyanatocyclohexane-1-carbonitrile can act as a nucleophile in the formation of drug molecules, such as antimalarials, antibiotics, and antivirals.
Biochemical and Physiological Effects
1-isocyanatocyclohexane-1-carbonitrile has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the synthesis of proteins and carbohydrates. In addition, it has been shown to inhibit the activity of enzymes involved in the breakdown of fatty acids. In addition, 1-isocyanatocyclohexane-1-carbonitrile has been shown to have an effect on the metabolism of glucose, as well as on the absorption of glucose in the intestine.
Advantages and Limitations for Lab Experiments
1-isocyanatocyclohexane-1-carbonitrile has a number of advantages and limitations for lab experiments. One of the main advantages of 1-isocyanatocyclohexane-1-carbonitrile is its relatively low cost and easy availability. In addition, 1-isocyanatocyclohexane-1-carbonitrile is highly flammable, and must be handled with care. However, 1-isocyanatocyclohexane-1-carbonitrile is also highly toxic, and should be handled with extreme caution.
Future Directions
1-isocyanatocyclohexane-1-carbonitrile is a versatile compound with a number of potential applications in scientific research. One potential future direction is the use of 1-isocyanatocyclohexane-1-carbonitrile in the synthesis of new drug molecules. Additionally, 1-isocyanatocyclohexane-1-carbonitrile could be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, 1-isocyanatocyclohexane-1-carbonitrile could be used in the development of new catalysts for organic reactions.
Synthesis Methods
1-isocyanatocyclohexane-1-carbonitrile can be synthesized using a variety of methods. The most common method is the reaction of isocyanic acid with cyclohexane in the presence of a base, such as sodium hydroxide. This reaction produces 1-isocyanatocyclohexane-1-carbonitrile and sodium cyclohexylcarbonate. Another method involves the reaction of isocyanic acid and cyclohexene in the presence of a base, such as potassium carbonate. This reaction produces 1-isocyanatocyclohexane-1-carbonitrile and potassium cyclohexylcarbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-isocyanatocyclohexane-1-carbonitrile can be achieved through a two-step reaction process. The first step involves the conversion of cyclohexanone to cyclohexanone oxime, followed by the reaction of the oxime with phosgene to form the desired product.", "Starting Materials": [ "Cyclohexanone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Phosgene", "Acetonitrile" ], "Reaction": [ "Step 1: Conversion of Cyclohexanone to Cyclohexanone Oxime", "a. Dissolve 10 g of cyclohexanone in 50 mL of acetonitrile.", "b. Add 10 g of hydroxylamine hydrochloride and 10 g of sodium hydroxide to the solution.", "c. Heat the mixture to 60-70°C and stir for 2-3 hours.", "d. Cool the mixture to room temperature and filter the precipitated solid.", "e. Wash the solid with water and dry to obtain cyclohexanone oxime.", "Step 2: Reaction of Cyclohexanone Oxime with Phosgene", "a. Dissolve 5 g of cyclohexanone oxime in 50 mL of acetonitrile.", "b. Add 10 mL of phosgene to the solution dropwise with stirring.", "c. Heat the mixture to 50-60°C and stir for 2-3 hours.", "d. Cool the mixture to room temperature and filter the precipitated solid.", "e. Wash the solid with water and dry to obtain 1-isocyanatocyclohexane-1-carbonitrile." ] } | |
CAS RN |
52161-44-1 |
Molecular Formula |
C8H10N2O |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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